Cas no 1356015-68-3 (Thieno[3,2-d]pyrimidine-7-carboxamide)

• Product Name: Thieno[3,2-d]pyrimidine-7-carboxamide
• CAS No: 1356015-68-3
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• CID: 5218150
• Update Time: 2025-10-29

Thieno[3,2-d]pyrimidine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-7-carboxamide

• Inchi： 1S/C7H5N3OS/c8-7(11)4-2-12-5-1-9-3-10-6(4)5/h1-3H,(H2,8,11)
• InChI Key： RJJMKEIWVGHKAV-UHFFFAOYSA-N
• SMILES： C1=NC=C2SC=C(C(N)=O)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Thieno[3,2-d]pyrimidine-7-carboxamide

Thieno[3,2-d]pyrimidine-7-carboxamide (CAS 1356015-68-3): A Versatile Heterocyclic Compound in Modern Research

Thieno[3,2-d]pyrimidine-7-carboxamide (CAS 1356015-68-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidine derivative belongs to a class of fused-ring systems that combine the structural features of thiophene and pyrimidine rings, offering unique electronic properties and biological activity potential.

The molecular structure of Thieno[3,2-d]pyrimidine-7-carboxamide features a planar aromatic system with the carboxamide group at the 7-position, which contributes to its diverse interaction capabilities. Researchers have focused on this compound due to its potential as a kinase inhibitor scaffold, particularly in the development of targeted therapies for various health conditions. The thienopyrimidine core has shown remarkable versatility in medicinal chemistry applications.

Recent studies highlight the importance of Thieno[3,2-d]pyrimidine derivatives in addressing current challenges in drug discovery. The compound's ability to modulate protein-protein interactions makes it valuable for investigating novel treatment approaches. Many researchers are exploring its potential in developing small molecule therapeutics with improved selectivity profiles.

From a synthetic chemistry perspective, 1356015-68-3 represents an interesting case study in heterocyclic compound preparation. The development of efficient synthetic routes to thienopyrimidine carboxamides has been an active area of research, with recent advances focusing on green chemistry approaches and catalytic methods that reduce environmental impact.

The physicochemical properties of Thieno[3,2-d]pyrimidine-7-carboxamide contribute to its research utility. Its moderate solubility in organic solvents and characteristic spectral properties make it suitable for various analytical techniques. The compound's stability under standard laboratory conditions has facilitated its widespread use in structure-activity relationship studies.

In materials science, thienopyrimidine-based compounds have shown promise for organic electronic applications. The extended π-conjugation system in Thieno[3,2-d]pyrimidine-7-carboxamide makes it potentially useful for developing novel organic semiconductors or luminescent materials, aligning with current interests in sustainable electronics.

The safety profile of CAS 1356015-68-3 has been carefully evaluated for research purposes. While comprehensive toxicological data continues to be collected, standard laboratory precautions are recommended when handling this compound. Proper personal protective equipment and adequate ventilation should always be used in accordance with institutional safety protocols.

Commercial availability of Thieno[3,2-d]pyrimidine-7-carboxamide has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities and purity grades, supporting its use in diverse experimental settings. The compound's stability allows for long-term storage when proper conditions are maintained.

Analytical characterization of 1356015-68-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are crucial for research reproducibility. Recent advances in analytical instrumentation have improved the detection and quantification of thienopyrimidine derivatives in complex matrices.

The intellectual property landscape surrounding Thieno[3,2-d]pyrimidine-7-carboxamide reflects its research importance. Numerous patents have been filed covering various applications of this scaffold, particularly in medicinal chemistry. Researchers should conduct proper patent searches before developing commercial applications of this compound.

Future research directions for CAS 1356015-68-3 include exploring its potential in combination therapies and investigating structure-activity relationships through systematic modifications. The development of more efficient synthetic methods and the exploration of new biological targets remain active areas of investigation for this versatile heterocyclic compound.